1-(4-bromophenyl)-2-{[6-(4-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone

• IUPAC Name: 1-(4-bromophenyl)-2-[6-[(4-fluorophenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylethanone
• InChI: InChI=1S/C25H17BrFN3O3S2/c26-18-9-7-17(8-10-18)22(31)15-34-25-28-13-23-24(29-25)20-3-1-2-4-21(20)30(35(23,32)33)14-16-5-11-19(27)12-6-16/h1-13H,14-15H2
• InChI Key: IWUYHPAJBPFRCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC(=NC=C3S(=O)(=O)N2CC4=CC=C(C=C4)F)SCC(=O)C5=CC=C(C=C5)Br
• Molecular Formula: C25H17BrFN3O3S2
• Molecular Weight: 570.5 g/mol

Description

1-(4-bromophenyl)-2-{[6-(4-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone is a useful research compound. Its molecular formula is C25H17BrFN3O3S2 and its molecular weight is 570.45. The purity is usually 95%.
BenchChem offers high-quality 1-(4-bromophenyl)-2-{[6-(4-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-bromophenyl)-2-{[6-(4-fluorobenzyl)-5,5-dioxido-6H-pyrimido[5,4-c][2,1]benzothiazin-2-yl]thio}ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Novel pyrazolobenzothiazine-based chalcones and their pyrimidine derivatives were synthesized, showing marked activity against E. coli and S. aureus. This indicates the compound's role in developing antimicrobial agents (Bukhari et al., 2011).

• A study on thieno[2,3-d] pyrimidines and their antibacterial activity highlighted the synthesis of novel series with effectiveness against bacterial strains, showcasing the compound's potential in antibacterial applications (Salahuddin et al., 2009).

• Derivatives of 5,5′-(ethane-1,2-diyl)bis(3-((5-bromo-6-methyl-2-tertiaryamino pyrimidin-4-yl)thio)-4H-1,2,4-triazol-4-amine) were synthesized and evaluated as potential inhibitors of 15-lipoxygenase, illustrating the compound's use in developing anti-inflammatory agents (Asghari et al., 2016).

Synthesis of Novel Heterocycles

• The reaction of specific intermediates led to the formation of novel heterocycles, showing the utility of such compounds in creating diverse molecular architectures with potential pharmacological activities (Coppo & Fawzi, 1998).

Microwave-Mediated Synthesis

• Efficient, microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles was achieved, underlining the methodological advancements in synthesizing complex molecules that could be used in various biological applications (Darweesh et al., 2016).